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Compound of Interest

Compound Name:
Succinic acid-mono-N-

phenylsulfonylamide

Cat. No.: B561288 Get Quote

Application Notes and Protocols: Succinic acid-
mono-N-phenylsulfonylamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Succinic acid-mono-N-phenylsulfonylamide (CAS No. 100462-43-9) is a chemical

compound that incorporates both a carboxylic acid and a sulfonamide functional group.[1] This

unique structure suggests its potential utility in various research and drug development

applications, potentially as a building block in organic synthesis or as a subject of investigation

in medicinal chemistry. Proper handling and storage of this compound are crucial to ensure its

stability, integrity, and the safety of laboratory personnel. These application notes provide

detailed procedures for the safe handling, storage, and a general protocol for the preparation of

a stock solution.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Succinic acid-mono-N-
phenylsulfonylamide is presented below. This data is essential for understanding the

compound's behavior and for designing experiments.
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Property Value Reference

CAS Number 100462-43-9 [1]

Synonym

4-oxo-4-

[(phenylsulfonyl)amino]butanoi

c acid

[1]

Molecular Formula C₁₀H₁₁NO₅S [1]

Molecular Weight 257.27 g/mol [1]

Physical Form White to Yellow Solid [1]

Storage Temperature Room temperature [1]

Safety and Hazard Information
Succinic acid-mono-N-phenylsulfonylamide is classified with the following hazard

statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

The signal word for this compound is "Warning", and the corresponding pictogram is an

exclamation mark.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
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P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Handling Procedures
Due to its hazardous properties, appropriate personal protective equipment (PPE) should be

worn at all times when handling Succinic acid-mono-N-phenylsulfonylamide.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat should be worn. For larger quantities, consider

additional protective clothing.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities

that may generate dust, a NIOSH-approved respirator is recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.

An eyewash station and a safety shower should be readily accessible.

Storage Procedures
Proper storage is essential to maintain the quality and stability of Succinic acid-mono-N-
phenylsulfonylamide.

Storage Container: Store in a tightly sealed, corrosion-resistant container.[2]

Storage Environment: Keep in a cool, dry, and well-ventilated place, away from direct

sunlight and heat sources.[2] The recommended storage temperature is room temperature.
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[1]

Incompatible Materials: As a carboxylic acid, it should be stored separately from bases,

oxidizing agents, and reducing agents.[3] As a sulfonamide, it should be kept away from

strong acids and bases.

Labeling: The storage container must be clearly labeled with the chemical name, CAS

number, and relevant hazard warnings.[2]

Experimental Protocols
Preparation of a Stock Solution (10 mM in DMSO)
This protocol describes a general procedure for preparing a 10 mM stock solution of Succinic
acid-mono-N-phenylsulfonylamide in dimethyl sulfoxide (DMSO). The actual solubility should

be experimentally verified.

Materials:

Succinic acid-mono-N-phenylsulfonylamide

Dimethyl sulfoxide (DMSO), anhydrous

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (appropriate size)

Pipettes

Vortex mixer or sonicator

Amber glass vial for storage

Procedure:
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Calculate the required mass:

For 10 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 0.010 L * 257.27 g/mol = 0.0257 g = 25.7 mg

Weigh the compound:

Tare the analytical balance with a clean, dry weighing boat.

Carefully weigh out the calculated amount of Succinic acid-mono-N-
phenylsulfonylamide using a clean spatula.

Dissolve the compound:

Transfer the weighed compound to the volumetric flask.

Add a portion of DMSO (e.g., about 7-8 mL for a 10 mL final volume) to the flask.

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or sonicator to

aid dissolution.

Bring to final volume:

Once the solid is completely dissolved, add DMSO to the volumetric flask until the

meniscus reaches the calibration mark.

Mix thoroughly:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to a clearly labeled amber glass vial to protect it from light.

Store the solution at -20°C for long-term storage. For short-term use, refrigeration at 4°C

may be adequate, but stability at this temperature should be confirmed.
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Visualizations
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Caption: Workflow for preparing a stock solution.
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Caption: Key storage considerations for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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